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Compound of Interest

Compound Name: Crocetin

Cat. No.: B7823005 Get Quote

Introduction

Crocetin is a natural apocarotenoid dicarboxylic acid found in the saffron crocus (Crocus

sativus L.) and the fruit of Gardenia jasminoides.[1][2][3] It is the core aglycone of crocin, the

compound responsible for saffron's vibrant color.[1][3] Pharmacological studies have revealed

that crocetin possesses a wide range of biological activities, including antioxidant, anti-

inflammatory, anti-tumor, and neuroprotective effects. These properties make crocetin a

compelling candidate for topical formulations aimed at protecting the skin from environmental

damage, reducing inflammation, and promoting skin health. For instance, crocetin has been

shown to protect human skin-derived fibroblasts from cell death and reactive oxygen species

production induced by UV-A irradiation.

However, the development of effective crocetin-based topical products is challenged by its

physicochemical properties. Crocetin has poor solubility in water and most organic solvents,

which can limit its penetration through the skin barrier and overall bioavailability. Therefore,

formulation strategies must focus on enhancing its solubility and dermal delivery. This

document provides an overview of crocetin's relevant pharmacological data and detailed

protocols for the design and evaluation of topical formulations.

Pharmacological Data and Quantitative Summary
The following tables summarize key quantitative data from in vitro and in vivo studies, providing

a basis for formulation design and efficacy testing.
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Table 1: In Vitro Efficacy of Crocetin and Saffron Extract
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Parameter
Model
System

Treatment
Concentrati
on(s)

Result Reference

Angiogenesis

Inhibition

Human

Umbilical

Vein

Endothelial

Cells

(HUVECs)

Crocetin 10, 20, 40 µM

Concentratio

n-dependent

inhibition of

cell migration

and tube

formation.

VEGFR2

Pathway

Inhibition

HUVECs

stimulated

with VEGF

Crocetin 10, 20, 40 µM

Concentratio

n-dependent

inhibition of

p-VEGFR2,

p-SRC, p-

FAK, and p-

ERK protein

expression.

Oxidative

Stress

Protection

Human skin-

derived

fibroblasts

(NB1-RGB)

Crocetin -

Protected

cells against

UV-A induced

cell death

and reduced

reactive

oxygen

species.

Tyrosinase

Inhibition

Enzyme

Assay

Saffron

Extract
-

IC50: 0.78

mg/mL

Collagenase

Inhibition

Enzyme

Assay

Saffron

Extract
-

IC50: 0.1

mg/mL

Cell Migration

(Wound

Healing)

Human

Dermal

Fibroblasts

(HDFn)

Saffron

Extract
25 µg/mg

Significantly

promoted cell

migration

compared to

control.
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Table 2: In Vivo Efficacy of Crocetin

Parameter
Model
System

Treatment Dosage Result Reference

Angiogenesis

Inhibition
Zebrafish Crocetin 20 µM

Significantly

inhibited

subintestinal

vein vessel

formation.

Oxidative

Stress

Protection

Keap1-

dependent

oxidative

stress

detector

(OKD) mice

Crocetin (oral

admin.)
100 mg/kg

Ameliorated

UV-A induced

oxidative

stress and

decreased

lipid

peroxidation

in the skin.

Signaling Pathways Modulated by Crocetin
Crocetin exerts its biological effects by modulating key cellular signaling pathways. One of the

well-documented mechanisms, particularly relevant to skin health and disease, is the inhibition

of angiogenesis through the Vascular Endothelial Growth Factor Receptor 2 (VEGFR2)

pathway.
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Cell Membrane

Cytoplasm

VEGF

VEGFR2

 Binds

p-SRC p-MEK

p-FAK

Angiogenesis
(Cell Migration, Tube Formation)

p-ERK

Crocetin

 Inhibits
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Phase 1: Formulation & Characterization

Phase 2: In Vitro Efficacy & Safety

Phase 3: In Vivo Validation

Formulation Design
(e.g., Cream, Gel, Nanoemulsion)

Physicochemical Characterization
(pH, viscosity, particle size)

Stability Testing

Skin Permeation Study (IVPT)

Cellular Uptake Assay

Anti-inflammatory Assay

Wound Healing (Scratch) Assay

Cytotoxicity Assay

Anti-inflammatory Model
(e.g., Paw Edema)

Wound Healing Model
(e.g., Excisional Wound)

 

Step 1: Skin Preparation

Excise human or animal skin
Dermatomed to a uniform thickness

(e.g., 500 µm)

Step 2: Cell Setup

Mount skin on Franz diffusion cell
Stratum corneum faces donor compartment

Step 3: Receptor Fluid

Fill receptor with appropriate fluid
(e.g., PBS with a solubilizer)

Equilibrate at 32°C

Step 4: Formulation Application

Apply a finite dose of crocetin formulation
to the skin surface in the donor compartment

Step 5: Sampling

Collect aliquots from receptor compartment
at predetermined time intervals
(e.g., 0, 2, 4, 8, 12, 24 hours)

Step 6: Analysis

Quantify crocetin concentration in samples
using a validated HPLC method

Step 7: Data Calculation

Calculate cumulative amount permeated
and steady-state flux (Jss)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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